Cas no 1826104-07-7 (tert-butyl 4-methyl-4-((4-(methylthio)phenyl)amino)piperidine-1-carboxylate)

• Product Name: tert-butyl 4-methyl-4-((4-(methylthio)phenyl)amino)piperidine-1-carboxylate
• CAS No: 1826104-07-7
• MDL: MFCD31803409
• CID: 4628468
• Update Time: 2025-10-28

tert-butyl 4-methyl-4-((4-(methylthio)phenyl)amino)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-methyl-4-((4-(methylthio)phenyl)amino)piperidine-1-carboxylate

• MDL： MFCD31803409

Additional information on tert-butyl 4-methyl-4-((4-(methylthio)phenyl)amino)piperidine-1-carboxylate

Professional Introduction to Tert-butyl 4-methyl-4-((4-(methylthio)phenyl)amino)piperidine-1-carboxylate (CAS No. 1826104-07-7)

Tert-butyl 4-methyl-4-((4-(methylthio)phenyl)amino)piperidine-1-carboxylate, with the CAS number 1826104-07-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly its tert-butyl substituent and the presence of an amine group linked to a piperidine ring, contribute to its unique chemical properties and make it a subject of interest for medicinal chemists.

The tert-butyl group, a bulky alkyl moiety, often enhances the lipophilicity of molecules, which can be crucial for their absorption and distribution within biological systems. In contrast, the piperidine ring itself is known for its ability to mimic the conformational flexibility of natural amino acids, thereby facilitating interactions with biological targets. The amine functional group in this compound not only contributes to its solubility but also serves as a potential binding site for various biological receptors.

The presence of a phenyl ring substituted with a methylthio group further adds complexity to the molecule. Methylthio-substituted aromatic compounds have been extensively studied for their potential in modulating enzyme activities and receptor interactions. For instance, studies have shown that such modifications can influence the binding affinity and selectivity of molecules targeting neurological disorders, cardiovascular diseases, and inflammatory conditions. The combination of these structural elements in Tert-butyl 4-methyl-4-((4-(methylthio)phenyl)amino)piperidine-1-carboxylate suggests a multifaceted approach to drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with high precision. These tools have been instrumental in identifying potential lead compounds for further optimization. For example, virtual screening techniques have been used to screen large libraries of compounds against known drug targets, including kinases, G protein-coupled receptors (GPCRs), and ion channels. The structural features of Tert-butyl 4-methyl-4-((4-(methylthio)phenyl)amino)piperidine-1-carboxylate make it a promising candidate for such screenings.

In addition to computational studies, experimental approaches such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have provided valuable insights into the three-dimensional structures of these compounds. These structural determinations are crucial for understanding how the molecule interacts with biological targets at the atomic level. For instance, high-resolution structures have revealed that the amine group in this compound can form hydrogen bonds with specific residues in protein binding pockets, enhancing its affinity for these targets.

The pharmaceutical industry has increasingly focused on developing novel therapeutic agents that leverage the unique properties of piperidine derivatives. Tert-butyl 4-methyl-4-((4-(methylthio)phenyl)amino)piperidine-1-carboxylate exemplifies this trend, as it combines multiple pharmacophoric elements that are known to enhance drug-like properties. These properties include solubility, metabolic stability, and binding affinity. Furthermore, the compound's structural complexity suggests that it may exhibit multiple mechanisms of action, which could be advantageous in treating complex diseases.

One area where this compound shows particular promise is in the treatment of neurological disorders. Piperidine derivatives have been investigated for their potential as monoamine oxidase (MAO) inhibitors, which are used to treat conditions such as depression and Parkinson's disease. The presence of an amine group in Tert-butyl 4-methyl-4-((4-(methylthio)phenyl)amino)piperidine-1-carboxylate could facilitate its interaction with MAO enzymes, potentially leading to novel therapeutic interventions.

Another emerging application is in the field of oncology. Recent research has highlighted the role of piperidine-based compounds in inhibiting kinases that are overexpressed in cancer cells. The structural features of Tert-butyl 4-methyl-4-((4-(methylthio)phenyl)amino)piperidine-1-carboxylate make it a candidate for developing kinase inhibitors that could target specific pathways involved in cancer progression.

The synthesis of this compound also presents an interesting challenge due to its complex structure. Advanced synthetic methodologies have been employed to construct the piperidine core and introduce the various substituents at specific positions. Techniques such as multi-step organic synthesis, including cross-coupling reactions and nucleophilic substitutions, have been crucial in achieving high yields and purity levels required for pharmaceutical applications.

In conclusion, Tert-butyl 4-methyl-4-((4-(methylthio)phenyl)amino)piperidine-1-carboxylate (CAS No. 1826104-07-7) is a structurally complex organic compound with significant potential in pharmaceutical research and development. Its unique combination of functional groups makes it a versatile tool for drug discovery targeting various diseases, including neurological disorders and cancer. Advances in computational chemistry and experimental techniques continue to enhance our understanding of its interactions with biological targets, paving the way for novel therapeutic agents based on this promising scaffold.